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Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of N-(Tosyl-L-alanyl)-3-hydroxyindole (CAS 101506-88-1). This
molecule merges three key structural motifs: a robust tosyl protecting group, a chiral L-alanine
linker, and a biologically significant hydroxyindole core. Such compounds are of significant
interest in medicinal chemistry as intermediates and potential bioactive agents. We present
detailed protocols for its synthesis via amide coupling, in-depth analysis of its physicochemical
and spectroscopic properties, and a discussion of its chemical stability and potential reactivity.
This document serves as a foundational resource for researchers aiming to synthesize, utilize,
or further modify this versatile chemical entity.

Introduction: A Molecule of Convergent Interest

The rational design of complex organic molecules often involves the strategic combination of
well-understood functional components. N-(Tosyl-L-alanyl)-3-hydroxyindole is a prime
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example of such a design, integrating a stable sulfonamide, a fundamental amino acid, and a
privileged heterocyclic scaffold.

e The Tosyl Group (Ts): The p-toluenesulfonyl group is a widely used protecting group for
amines.[1] Its electron-withdrawing nature and steric bulk confer exceptional stability to the
N-Ts bond under a wide range of conditions, except for strongly acidic or reductive
environments.[2] This stability makes it an ideal fixture in multi-step syntheses where other
functional groups must be manipulated.[3]

e The L-alanine Linker: As one of the fundamental chiral building blocks of life, L-alanine
provides a defined stereochemical and spatial bridge between the tosyl group and the indole
core. Its incorporation is crucial for creating molecules with specific three-dimensional
orientations necessary for interacting with chiral biological targets like enzymes or receptors.

e The 3-Hydroxyindole Core: The indole ring is a cornerstone of numerous natural products
and pharmaceuticals, with diverse biological activities.[4] The 3-hydroxyindole (indoxyl)
tautomer is a reactive species and a key intermediate in the synthesis of various indole
derivatives, including the dye indigo.[5][6] Its C3-substitution is a common feature in many
bioactive alkaloids.[4]

The convergence of these three components makes N-(Tosyl-L-alanyl)-3-hydroxyindole a
valuable intermediate for building more complex molecules, particularly in the development of
targeted therapies.[7]

Physicochemical and Spectroscopic Properties

The identity and purity of N-(Tosyl-L-alanyl)-3-hydroxyindole are established through a
combination of physical measurements and spectroscopic analysis.

Core Physicochemical Data

Quantitative data for the compound are summarized below. These properties are critical for
handling, formulation, and experimental design.

Table 2.1: Summary of Physicochemical Properties
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Property Value Source(s)
CAS Number 101506-88-1 [8][o][10][11]
Molecular Formula C18H18N204S [9]

Molecular Weight 358.41 g/mol [9]
Appearance Off-White Solid [8]

Boiling Point 553.5 £+ 60.0 °C (Predicted) [8]

Density 1.35 + 0.1 g/cm? (Predicted) [8]

pKa 8.78 £ 0.50 (Predicted) [8]

| Solubility | Soluble in Chloroform, Dichloromethane, DMF, Methanol |[8] |

Predicted Spectroscopic Profile

While specific experimental spectra for this exact molecule are not widely published, a detailed
profile can be predicted based on its constituent parts and data from closely related analogs.

e« H NMR (DMSO-ds):
o Alanine CHs: A doublet around & 1.2-1.4 ppm.
o Tosyl CHs: A singlet around & 2.4 ppm.[12]
o Alanine a-CH: A multiplet (e.g., quintet or p) around 6 3.8-4.0 ppm.[12]
o Indole Aromatic Protons: A series of multiplets in the & 7.0-7.8 ppm region.
o Tosyl Aromatic Protons: Two doublets (an AA'BB' system) around 6 7.4 and 7.8 ppm.[12]

o Amide NH & Indole NH/OH: Broad signals that may be exchangeable with D20, typically
found downfield (> & 8.0 ppm).[12]

e 13C NMR (DMSO-ds):

o Alanine CHs: ~18-20 ppm.
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o Tosyl CHs: ~21 ppm.
o Alanine a-CH: ~50-55 ppm.
o Indole & Tosyl Aromatic Carbons: A complex set of signals between ~110-145 ppm.
o Amide Carbonyl (C=0): ~170-175 ppm.
e IR (KBr or CHCI3):
o N-H Stretching (Amide & Indole): Broad band around 3200-3400 cm~1.
o C=0 Stretching (Amide): Strong absorption around 1650-1680 cm~1.

o S=0 Stretching (Sulfonamide): Two characteristic strong bands around 1340 cm~! and
1165 cm~1.[12]

Synthesis and Characterization Protocol

The synthesis of N-(Tosyl-L-alanyl)-3-hydroxyindole is most logically achieved through a
two-step process: preparation of the N-Tosyl-L-alanine intermediate, followed by amide
coupling to 3-hydroxyindole.

Workflow for Synthesis and Purification

The overall process involves protection, activation, coupling, and purification, as outlined in the
diagram below.

Step 1: N-Tosyl-L-alanine Synthesis Step 2: Amide Coupling Step 3: Purification

NaOH (ag) / Toluene N-Tosyl-L-alanine + ‘Activation Amide Bond Formation Solvent Gradient
| 2Ot (aq)/Touene _ NETSaPnm t | -Amice Sont Formaton - | SoventCradent | | (Tosyl-L- 3.4
N-Tosyl-L-alanine S (e i bre) Crude Product Column Chromatography Pure N-(Tosyl-L-alanyl)-3-hydroxyindole
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Caption: Workflow for the synthesis of N-(Tosyl-L-alanyl)-3-hydroxyindole.

Detailed Experimental Methodologies

Protocol 3.2.1: Synthesis of N-Tosyl-L-alanine This procedure is adapted from established
methods for the tosylation of amino acids.[12][13]

Preparation: Dissolve L-alanine (1.0 eq) in 1N aqueous sodium hydroxide (2.0 eq) in a flask
and cool the solution to 0-5 °C in an ice bath.

Reagent Addition: In a separate vessel, dissolve p-toluenesulfonyl! chloride (1.1 eq) in
toluene. Add this solution dropwise to the cold, vigorously stirring L-alanine solution over 1-2
hours.

Reaction: Allow the mixture to warm to room temperature and stir for an additional 18-20
hours.[2]

Workup: Transfer the mixture to a separatory funnel. Discard the organic (toluene) layer.
Wash the aqueous layer with fresh toluene to remove unreacted tosyl chloride.

Precipitation: Cool the aqueous layer in an ice bath and carefully acidify to pH 1-2 with
concentrated hydrochloric acid. A white precipitate of N-Tosyl-L-alanine will form.

Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry
under vacuum. The product can be further purified by recrystallization if necessary.[13]

Protocol 3.2.2: Amide Coupling to 3-Hydroxyindole This is a general protocol for amide bond
formation using a modern coupling reagent.

e Activation: In an inert atmosphere (N2 or Ar), dissolve N-Tosyl-L-alanine (1.0 eq), 3-
hydroxyindole (1.0 eq), and a coupling agent such as HATU (1.1 eq) in an anhydrous aprotic
solvent (e.g., DMF or Dichloromethane).

o Base Addition: Cool the mixture to 0 °C and add a non-nucleophilic base such as N,N-
Diisopropylethylamine (DIEA) (2.0 eq).

o Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor
progress by Thin Layer Chromatography (TLC) or LC-MS.
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o Workup: Dilute the reaction mixture with an organic solvent like ethyl acetate and wash
sequentially with 1M HCI, saturated NaHCOs solution, and brine.

« Isolation: Dry the organic layer over anhydrous Na=SOs4, filter, and concentrate under
reduced pressure to yield the crude product.

« Purification: Purify the crude solid using silica gel column chromatography, typically with a
gradient of ethyl acetate in hexanes.

Chemical Stability and Reactivity

Understanding the stability and potential reaction sites of N-(Tosyl-L-alanyl)-3-hydroxyindole
is crucial for its application in further synthetic steps and for assessing its viability as a drug
candidate.

Stability Profile

» Sulfonamide Bond: The N-Tosyl bond is highly stable and resistant to most chemical
conditions, including moderate acids and bases. Cleavage requires harsh conditions like
sodium in liquid ammonia or strong, hot acids (e.g., HBr/phenol), which would likely degrade
the rest of the molecule.[2]

o Amide Bond: The alanyl-indole amide bond is susceptible to hydrolysis under strong acidic or
basic conditions, particularly at elevated temperatures.

 Indole Core: The 3-hydroxyindole moiety can be sensitive to oxidation. Under aerobic
conditions, especially in the presence of base, it can potentially dimerize or undergo other
oxidative transformations.[6]

Potential Reactivity and Derivatization

The molecule possesses several sites for further chemical modification, making it a versatile
synthetic intermediate.
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Caption: Key reactive sites for derivatization of the title compound.

 Indole N-H: The nitrogen of the indole ring can be deprotonated with a suitable base and
subsequently alkylated or acylated.

o Hydroxyl Group: The C3-hydroxyl group is nucleophilic and can participate in O-alkylation
(ether formation) or O-acylation (ester formation) reactions.

» Aromatic Rings: The benzene rings of both the indole and tosyl moieties are susceptible to
electrophilic aromatic substitution (e.g., nitration, halogenation), although the existing
substituents will direct the position of attack and may require forcing conditions.

Conclusion

N-(Tosyl-L-alanyl)-3-hydroxyindole is a well-defined chemical entity with a stable and
predictable structure. Its synthesis is achievable through standard, high-yielding organic
chemistry reactions, primarily involving the formation of sulfonamide and amide bonds. Its
physicochemical properties make it amenable to standard laboratory handling and purification
techniques. The presence of multiple, orthogonally reactive functional groups renders it a highly
valuable and versatile building block for the synthesis of more complex, potentially bioactive
molecules in the field of drug discovery and development. This guide provides the foundational
chemical knowledge required for its effective scientific application.

References

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Benchchem. (n.d.). A Comparative Guide to N-Tosyl-L-alanine and Boc-L-alanine in Peptide
Synthesis. Retrieved from Benchchem.[2]

PrepChem.com. (n.d.). Synthesis of N-tosyl-L-alanine. Retrieved from PrepChem.com.[12]

ChemicalBook. (n.d.). N-(TOSYL-L-ALANYL)-3-HYDROXYINDOLE | 101506-88-1.
Retrieved from ChemicalBook.[8]

Benchchem. (n.d.). Common side reactions in N-Tosyl-L-alanine synthesis and how to avoid
them. Retrieved from Benchchem.[13]

PrepChem.com. (n.d.). Synthesis of N-tosyl-L-alaninyl chloride. Retrieved from
PrepChem.com.[14]

Benchchem. (n.d.). N-Tosyl-L-alanine: A Comprehensive Technical Guide for Researchers.
Retrieved from Benchchem.[3]

ChemBK. (2024). N-Tosyl-L-alanyloxyindole.

Santa Cruz Biotechnology. (n.d.). N-(Tosyl-L-alanyl)-3-hydroxyindole | CAS 101506-88-1.
Retrieved from SCBT.[9]

Sigma-Aldrich. (n.d.). N-Tosyl-L-alanyloxyindole | 75062-54-3.

ChemicalBook. (2023). N-(TOSYL-L-ALANYL)-3-HYDROXYINDOLE (CAS 101506-88-1).
Retrieved from ChemicalBook.[10]

Chem-Impex. (n.d.). N-Tosyl-L-alanyloxyindole. Retrieved from Chem-Impex.[7]
CymitQuimica. (n.d.). 3-Hydroxyindole | 480-93-3. Retrieved from CymitQuimica.[5]
Wikipedia. (n.d.). Tosyl group. Retrieved from Wikipedia.[1]

Google Patents. (n.d.). CN1187329C - A method for preparing 3-hydroxyindole derivatives
for indigo synthesis. Retrieved from Google Patents.[6]

Santa Cruz Biotechnology. (n.d.). N-(Tosyl-L-alanyl)-3-hydroxyindole | CAS 101506-88-1.
Retrieved from SCBT.[11]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pdf.benchchem.com/16/A_Comparative_Guide_to_N_Tosyl_L_alanine_and_Boc_L_alanine_in_Peptide_Synthesis.pdf
https://prepchem.com/n-tosyl-l-alanine/
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3365304.htm
https://www.benchchem.com/pdf/Common_side_reactions_in_N_Tosyl_L_alanine_synthesis_and_how_to_avoid_them.pdf
https://prepchem.com/n-tosyl-l-alaninyl-chloride/
https://pdf.benchchem.com/16/N_Tosyl_L_alanine_A_Comprehensive_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.scbt.com/p/n-tosyl-l-alanyl-3-hydroxyindole-101506-88-1
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3365304.htm
https://www.chemimpex.com/products/21454
https://cymitquimica.com/products/TR-H943505/3-hydroxyindole/
https://en.wikipedia.org/wiki/Tosyl_group
https://patents.google.com/patent/CN1187329C/en
https://www.benchchem.com/product/b1140270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-tosyl-l-alanyl-3-hydroxyindole
https://www.scbt.com/ko/p/n-tosyl-l-alanyl-3-hydroxyindole-101506-88-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from
HepatoChem.[15]

e PubChem - NIH. (n.d.). Dioxindole | CBH7NO2 | CID 6097.

+ Farooq, M., et al. (2020). Current Status of Indole-Derived Marine Natural Products:
Synthetic Approaches and Therapeutic Applications. Marine Drugs, 18(1), 21.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1140270/docs#an-in-depth-technical-guide-to-n-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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